Cas no 2228945-67-1 (2-fluoro-2-(4-methoxy-2-nitrophenyl)ethan-1-amine)

• Product Name: 2-fluoro-2-(4-methoxy-2-nitrophenyl)ethan-1-amine
• CAS No: 2228945-67-1
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 6029942
• PubChem ID: 165624118
• Update Time: 2025-06-14

2-fluoro-2-(4-methoxy-2-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(4-methoxy-2-nitrophenyl)ethan-1-amine
• 2228945-67-1
• EN300-1798162

• Inchi： 1S/C9H11FN2O3/c1-15-6-2-3-7(8(10)5-11)9(4-6)12(13)14/h2-4,8H,5,11H2,1H3
• InChI Key： YKSAEXYAWQCEMG-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-fluoro-2-(4-methoxy-2-nitrophenyl)ethan-1-amine

Comprehensive Overview of 2-Fluoro-2-(4-Methoxy-2-Nitrophenyl)Ethan-1-Amine (CAS No. 2228945-67-1)

2-Fluoro-2-(4-methoxy-2-nitrophenyl)ethan-1-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substitution and a nitrophenyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders.

The compound's CAS number 2228945-67-1 serves as a unique identifier in chemical databases, ensuring accurate tracking in global research. With the rise of AI-driven drug discovery and high-throughput screening, compounds like 2-fluoro-2-(4-methoxy-2-nitrophenyl)ethan-1-amine are gaining attention for their modularity in structure-activity relationship (SAR) studies. Its methoxy and nitro functional groups offer versatile sites for further chemical modifications, aligning with trends in fragment-based drug design.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. This compound’s fluoro group positions it as a candidate for PET (positron emission tomography) tracer development, a hot topic in diagnostic imaging. Additionally, its nitrophenyl segment is being explored in photopharmacology, where light-activated drugs are a frontier in precision medicine.

From a synthetic chemistry perspective, 2-fluoro-2-(4-methoxy-2-nitrophenyl)ethan-1-amine exemplifies advancements in green chemistry. Researchers are optimizing its synthesis to reduce waste and improve atom economy, addressing the growing focus on sustainable chemical processes. Its compatibility with flow chemistry techniques further enhances its appeal for industrial-scale production.

The compound’s role in agrochemical innovation is another area of interest. Its structural features are being investigated for developing next-generation herbicides and pesticides, particularly those with lower environmental persistence. This aligns with global initiatives like the European Green Deal, which prioritizes eco-friendly alternatives in agriculture.

Analytical characterization of CAS 2228945-67-1 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control standards required in pharmaceutical applications. The compound’s stability under various pH and temperature conditions is also a key focus, given its potential use in formulation development.

In summary, 2-fluoro-2-(4-methoxy-2-nitrophenyl)ethan-1-amine represents a convergence of medicinal chemistry, sustainability, and cutting-edge technology. Its multifaceted applications—from drug discovery to agricultural science—make it a compound of enduring relevance in modern research. As the scientific community continues to explore its potential, this molecule is poised to contribute to breakthroughs across multiple disciplines.